![molecular formula C19H17NO5S2 B2880528 Methyl 3-{4-[(benzylsulfonyl)amino]phenoxy}-2-thiophenecarboxylate CAS No. 900015-20-5](/img/structure/B2880528.png)
Methyl 3-{4-[(benzylsulfonyl)amino]phenoxy}-2-thiophenecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 3-{4-[(benzylsulfonyl)amino]phenoxy}-2-thiophenecarboxylate” is a chemical compound with the molecular formula C19H17NO5S2 and a molar mass of 403.47 . It is used in various chemical reactions and has specific physical and chemical properties .
Synthesis Analysis
The synthesis of “this compound” involves complex chemical reactions. Unfortunately, the specific synthesis process is not available in the search results. For detailed synthesis procedures, it’s recommended to refer to specialized chemical synthesis databases or literature .Molecular Structure Analysis
The molecular structure of “this compound” is determined by its molecular formula, C19H17NO5S2. The structure is complex, with multiple functional groups including a benzylsulfonyl group, an amino group, a phenoxy group, and a thiophenecarboxylate group .Scientific Research Applications
Photodynamic Therapy Applications
- Photodynamic Therapy for Cancer Treatment : A study synthesized new zinc phthalocyanine derivatives with benzenesulfonamide groups, demonstrating their potential as Type II photosensitizers in photodynamic therapy for cancer treatment due to their good fluorescence properties and high singlet oxygen quantum yield (Pişkin, Canpolat, & Öztürk, 2020).
Material Science and Environmental Applications
- Nanofiltration Membranes for Dye Treatment : Novel sulfonated aromatic diamine monomers, including those with benzenesulfonamide structures, were used to create nanofiltration membranes. These membranes showed enhanced water flux and dye rejection capabilities, demonstrating their utility in environmental applications (Liu et al., 2012).
Chemical Synthesis and Pharmacology
- Inhibitors of Cellular Uptake : Compounds synthesized from malodinitrile and carbon disulfide, resulting in substituted 3-amino-5-phenoxythiophenes, showed significant inhibitory potency for L-T3 uptake in human HepG2 hepatoma cells, indicating potential pharmacological applications (Briel et al., 1999).
- Synthesis of Methyl 3‐amino‐4‐aryl(or methyl)sulfonyl‐2‐thiophenecarboxylates : Research on the synthesis of these compounds provides insights into the structural complexity and potential utility in various chemical and pharmacological applications (Stephens, Price, & Sowell, 1999).
Medicinal Chemistry
- Membrane-bound Phospholipase A2 Inhibitors : A series of benzenesulfonamides, including structures related to the compound of interest, demonstrated potent inhibition of membrane-bound phospholipase A2. These findings have implications in the development of therapeutics for conditions like myocardial infarction (Oinuma et al., 1991).
Mechanism of Action
properties
IUPAC Name |
methyl 3-[4-(benzylsulfonylamino)phenoxy]thiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO5S2/c1-24-19(21)18-17(11-12-26-18)25-16-9-7-15(8-10-16)20-27(22,23)13-14-5-3-2-4-6-14/h2-12,20H,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPJHXKJEGWRHNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CS1)OC2=CC=C(C=C2)NS(=O)(=O)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.